![molecular formula C19H20O6 B14535315 Acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol CAS No. 62423-47-6](/img/structure/B14535315.png)
Acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol
Overview
Description
Acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol is a complex organic compound with a unique tetracyclic structure. This compound is characterized by its multiple ring systems and hydroxyl groups, making it an interesting subject for chemical research and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol typically involves multi-step organic reactions. The process begins with the formation of the tetracyclic core, followed by the introduction of hydroxyl groups and acetic acid moieties. Common reagents used in these reactions include strong acids, bases, and oxidizing agents. The reaction conditions often require controlled temperatures and pressures to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods allow for precise control over reaction parameters and can produce significant quantities of the compound efficiently. Purification techniques such as crystallization, distillation, and chromatography are employed to isolate the final product.
Chemical Reactions Analysis
Types of Reactions
Acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol undergoes various chemical reactions, including:
Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids.
Reduction: The compound can be reduced to form alcohols or alkanes.
Substitution: The acetic acid moiety can undergo substitution reactions to form esters or amides.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve specific temperatures, solvents, and catalysts.
Major Products Formed
The major products formed from these reactions include various derivatives of the original compound, such as ketones, alcohols, esters, and amides. These products can have different physical and chemical properties, making them useful for various applications.
Scientific Research Applications
Acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol has several scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.
Industry: Used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol involves its interaction with molecular targets such as enzymes and receptors. The compound’s hydroxyl groups and tetracyclic structure allow it to bind to specific sites, modulating biological pathways and exerting its effects. Detailed studies on its molecular targets and pathways are ongoing to fully understand its mechanism of action.
Comparison with Similar Compounds
Similar Compounds
Tetracyclo[10.2.1.02,11.04,9]pentadeca-2,4,6,8,10,13-hexaene: A structurally similar compound with different functional groups.
1-{2-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-yl}-2-chloroethan-1-one: Another compound with a similar tetracyclic core but different substituents.
Uniqueness
Acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol is unique due to its specific combination of acetic acid and hydroxyl groups attached to the tetracyclic core. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.
Properties
CAS No. |
62423-47-6 |
|---|---|
Molecular Formula |
C19H20O6 |
Molecular Weight |
344.4 g/mol |
IUPAC Name |
acetic acid;tetracyclo[10.2.1.02,11.03,8]pentadeca-2(11),3,5,7,9,13-hexaene-9,10-diol |
InChI |
InChI=1S/C15H12O2.2C2H4O2/c16-14-11-4-2-1-3-10(11)12-8-5-6-9(7-8)13(12)15(14)17;2*1-2(3)4/h1-6,8-9,16-17H,7H2;2*1H3,(H,3,4) |
InChI Key |
IWMTUCRDSOVDSP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)O.CC(=O)O.C1C2C=CC1C3=C2C4=CC=CC=C4C(=C3O)O |
Origin of Product |
United States |
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